Cas no 865188-50-7 (Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)-
• CAS No: 865188-50-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD29922327
• CID: 4256867
• Update Time: 2025-06-12

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)-
• 6-ALLYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propen-1-yl)-
• 6-Allyl-7-hydroxypyrazolo[1,5-a]pyrimidin-5(4H)-one
• 7-Hydroxy-6-(2-propen-1-yl)pyrazolo[1,5-a]pyrimidin-5(4H)-one (ACI)
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- (9CI)

• MDL： MFCD29922327
• Inchi： 1S/C9H9N3O2/c1-2-3-6-8(13)11-7-4-5-10-12(7)9(6)14/h2,4-5,14H,1,3H2,(H,11,13)
• InChI Key： GXUKXSNPFRGADJ-UHFFFAOYSA-N
• SMILES： O=C1C(CC=C)=C(O)N2C(=CC=N2)N1

Additional information on Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)-

Research Brief on Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- (CAS: 865188-50-7)

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- (CAS: 865188-50-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyrimidine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 7-hydroxy and 6-(2-propenyl) substituents on the pyrazolopyrimidine scaffold suggests unique reactivity and binding interactions, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and biological evaluation of Pyrazolo[1,5-a]pyrimidin-5(4H)-one derivatives, including 7-hydroxy-6-(2-propenyl)-. A 2023 publication in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound via a multi-step reaction sequence, starting from commercially available precursors. The study highlighted the compound's ability to inhibit specific kinase enzymes involved in cancer cell proliferation, with IC50 values in the low micromolar range. Molecular docking simulations further revealed its binding mode within the ATP-binding pocket of the target kinases.

In addition to its kinase inhibitory activity, Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- has shown promise as a modulator of inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to suppress the production of pro-inflammatory cytokines in vitro, suggesting potential applications in treating inflammatory diseases. The compound's unique structure-activity relationship (SAR) was explored through systematic modifications of the hydroxy and propenyl groups, providing valuable insights for future drug design.

From a pharmacokinetic perspective, preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- exhibits moderate solubility and permeability, with acceptable metabolic stability in human liver microsomes. These properties, combined with its favorable in vitro safety profile, position it as a viable lead compound for further optimization. Ongoing research aims to improve its bioavailability and target selectivity through structural modifications and formulation strategies.

In conclusion, Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- (CAS: 865188-50-7) represents a promising scaffold for the development of novel therapeutic agents. Its dual activity as a kinase inhibitor and anti-inflammatory agent opens up opportunities for multitarget drug discovery, particularly in oncology and immunology. Future research should focus on in vivo efficacy studies and the exploration of its mechanism of action at the molecular level. The compound's unique chemical structure and biological activities make it a valuable addition to the growing repertoire of pyrazolopyrimidine-based pharmaceuticals.